6-Bromo-3-nitropyridin-2-amine
Cat. No. B1280781
Key on ui cas rn:
84487-04-7
M. Wt: 218.01 g/mol
InChI Key: YRXZIHANXVKUHP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06911469B2
Procedure details
To a suspension of 2,6-dibromo-3-nitropyridine (5.00 g) in ethanol (10 ml) was added an ammonia/ethanol solution (6.8 M, 15 ml) at room temperature, and the mixture was placed in a closed reaction vessel and stirred at room temperature for 19 hr. To the reaction mixture was added water (25 ml), and the precipitate was collected by filtration. The precipitate was washed with ethanol, suspended in ethanol (55 ml), heated and cooled. The precipitate was collected by filtration to give the objective compound (3.19 g) as a yellow powder.
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[C:7]([N+:8]([O-:10])=[O:9])=[CH:6][CH:5]=[C:4]([Br:11])[N:3]=1.[NH3:12].C(O)C.O>C(O)C>[NH2:12][C:2]1[C:7]([N+:8]([O-:10])=[O:9])=[CH:6][CH:5]=[C:4]([Br:11])[N:3]=1 |f:1.2|
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Inputs
Step One
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Name
|
|
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Quantity
|
5 g
|
|
Type
|
reactant
|
|
Smiles
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BrC1=NC(=CC=C1[N+](=O)[O-])Br
|
|
Name
|
|
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Quantity
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10 mL
|
|
Type
|
solvent
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|
Smiles
|
C(C)O
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Step Two
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Name
|
|
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Quantity
|
15 mL
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|
Type
|
reactant
|
|
Smiles
|
N.C(C)O
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Step Three
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Name
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|
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Quantity
|
25 mL
|
|
Type
|
reactant
|
|
Smiles
|
O
|
Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
|
stirred at room temperature for 19 hr
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
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Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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the mixture was placed in a closed reaction vessel
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FILTRATION
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Type
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FILTRATION
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|
Details
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the precipitate was collected by filtration
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WASH
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Type
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WASH
|
|
Details
|
The precipitate was washed with ethanol
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TEMPERATURE
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Type
|
TEMPERATURE
|
|
Details
|
heated
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TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
cooled
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FILTRATION
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Type
|
FILTRATION
|
|
Details
|
The precipitate was collected by filtration
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Outcomes
Product
Details
Reaction Time |
19 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
NC1=NC(=CC=C1[N+](=O)[O-])Br
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 3.19 g |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
